Cas no 128438-01-7 ((Z)-2-(2-Aminothiazol-4-yl)-2-((trityloxy)imino)acetic acid)

• Product Name: (Z)-2-(2-Aminothiazol-4-yl)-2-((trityloxy)imino)acetic acid
• CAS No: 128438-01-7
• MF: C₂₄H₁₉N₃O₃S
• MW: 429.490964174271
• MDL: MFCD08458707
• CID: 63943
• PubChem ID: 10117176
• Update Time: 2025-07-19

(Z)-2-(2-Aminothiazol-4-yl)-2-((trityloxy)imino)acetic acid Chemical and Physical Properties

Names and Identifiers

• (Z)-2-(2-Aminothiazol-4-yl)-2-((trityloxy)imino)acetic acid
• ATOA
• ( Z )-2-(2-AMINOTHIAZOL-4-YL)-2-TRITYLOXYIMINOACETIC ACID (ATOA)
• (Z)-2-(2-Aminothiazole-4-yl-)-2-trityloxyimino acetic acid
• AT-TOA
• 4-Thiazoleaceticacid, 2-amino-a-[(triphenylmethoxy)imino]-,(Z)-
• (Z)-2-(2-Aminothiazol-4-yl)-2-(trityloxy)iminoacetic acid
• 2-(2-Amino-4-thiazolyl)-2-[(Z)-(trityloxy)imino]acetic acid
• (Z)-2-(2-aminothiazol-4-yl)-2-trityliminoacetic acid
• (2-AMino-thiazol-4-yl)-[(Z)-tritylo xyiMino]-acetic acid
• (Z)-2-(2-AMINOTHIAZOLE-4-YL)-2-TRITYLOXYIMINO ACETIC ACID
• (2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-trityloxyiminoacetic acid
• ATTAA:(Z)-2-(2-AMINOTHIAZOL-4-YL)-2-TRITYLOXYIMINOACETIC ACID
• ( Z )-2-(2-aminothiazol-4-yl)-2-trityloxyiminoacetic Acid (AT-TOA)
• (Z)-2-(2-Aminothiazol-4-yl)-2-trityloxyiminoacetic acid
• (Z)-2-(2-Aminothiazol-4-yl)-2-((trityloxy)imino)aceticacid
• AC-5568
• MFCD08458707
• A805820
• AS-12966
• 128438-01-7
• (2-Amino-thiazol-4-yl)-[(Z)-tritylo
• SCHEMBL1525781
• 2-(2-aminothiazol-4-yl)-2-tritylimino-acetic acid
• 4-Thiazoleacetic acid, 2-amino-alpha-[(triphenylmethoxy)imino]-, (alphaZ)-
• AKOS015900616
• xyimino]-acetic acid
• AM91530

• MDL： MFCD08458707
• Inchi： 1S/C24H19N3O3S/c25-23-26-20(16-31-23)21(22(28)29)27-30-24(17-10-4-1-5-11-17,18-12-6-2-7-13-18)19-14-8-3-9-15-19/h1-16H,(H2,25,26)(H,28,29)/b27-21-
• InChI Key： XEZIFGWTSLOMMT-MEFGMAGPSA-N
• SMILES： S1C(N)=NC(=C1)/C(/C(=O)O)=N/OC(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 429.11500
• Monoisotopic Mass: 429.11471265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 580
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 126Ų

Experimental Properties

• Density: 1.295
• Boiling Point: 651.477 ºC at 760 mmHg
• Flash Point: 651.477 ºC at 760 mmHg
• Refractive Index: 1.66
• PSA: 126.04000
• LogP: 5.10390

Additional information on (Z)-2-(2-Aminothiazol-4-yl)-2-((trityloxy)imino)acetic acid

Introduction to (Z)-2-(2-Aminothiazol-4-yl)-2-((trityloxy)imino)acetic Acid (CAS No. 128438-01-7)

(Z)-2-(2-Aminothiazol-4-yl)-2-((trityloxy)imino)acetic acid (CAS No. 128438-01-7) is a significant compound in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to as (Z)-TAA, has garnered considerable attention due to its potential applications in the development of novel antibiotics and other therapeutic agents. The unique structural features of (Z)-TAA make it a valuable intermediate in the synthesis of various bioactive molecules, particularly those targeting bacterial resistance mechanisms.

The (Z)-TAA molecule is characterized by its thiazole ring and trityl protecting group, which provide it with distinct chemical properties and reactivity profiles. The thiazole ring is known for its ability to form stable complexes with metal ions, making it a versatile scaffold in coordination chemistry. The trityl group, on the other hand, serves as a protective group for the amino functionality, allowing for selective chemical transformations and subsequent deprotection steps in synthetic routes.

Recent advancements in the field of medicinal chemistry have highlighted the importance of (Z)-TAA in the development of β-lactamase inhibitors. β-lactamases are enzymes produced by bacteria that can hydrolyze β-lactam antibiotics, rendering them ineffective. The ability of (Z)-TAA to inhibit these enzymes has been extensively studied, and several derivatives have shown promising results in both in vitro and in vivo models. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that a derivative of (Z)-TAA effectively inhibited class A β-lactamases, thereby enhancing the efficacy of β-lactam antibiotics against resistant bacterial strains.

Moreover, (Z)-TAA has been explored for its potential as a lead compound in the development of anti-inflammatory agents. Inflammation is a complex biological response involving various mediators and signaling pathways. Research has shown that certain derivatives of (Z)-TAA can modulate key inflammatory pathways, such as the NF-κB signaling pathway, which plays a central role in the regulation of immune responses. A study published in *Bioorganic & Medicinal Chemistry* reported that a modified form of (Z)-TAA exhibited potent anti-inflammatory activity in both cell-based assays and animal models of inflammation.

The synthetic accessibility of (Z)-TAA has also contributed to its widespread use in pharmaceutical research. Various synthetic routes have been developed to produce this compound efficiently and on a large scale. One notable method involves the reaction of 2-aminothiazole with trityl chloride followed by an imination step using an appropriate carbonyl compound. This multi-step process allows for the introduction of various functional groups at different positions on the molecule, enabling the synthesis of a wide range of derivatives with diverse biological activities.

In addition to its applications in drug discovery, (Z)-TAA has been investigated for its potential use as a probe molecule in biochemical studies. The ability to selectively label specific biomolecules using (Z)-TAA derivatives has opened new avenues for understanding cellular processes at the molecular level. For example, researchers have used fluorescently labeled derivatives of (Z)-TAA to study protein-protein interactions and enzyme kinetics in living cells.

The environmental impact and safety profile of (Z)-TAA are also important considerations in its use as a pharmaceutical intermediate. Studies have shown that this compound is relatively stable under standard laboratory conditions and does not pose significant environmental risks when handled properly. However, appropriate safety measures should be taken during synthesis and handling to ensure worker safety and compliance with regulatory guidelines.

In conclusion, (Z)-2-(2-Aminothiazol-4-yl)-2-((trityloxy)imino)acetic acid (CAS No. 128438-01-7) is a versatile compound with promising applications in medicinal chemistry and pharmaceutical research. Its unique structural features and chemical properties make it an attractive candidate for the development of novel therapeutic agents targeting bacterial resistance and inflammation. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the field.